6-(1,1-Difluoroethoxy)-1,1,1,2,2,3,3,4,4,5,5-undecafluorohexane
Overview
Description
6-(1,1-Difluoroethoxy)-1,1,1,2,2,3,3,4,4,5,5-undecafluorohexane: is a fluorinated organic compound with the molecular formula C8H8F2O. Its chemical structure features a hexane backbone with two fluorine atoms attached to an ethoxy group. .
Preparation Methods
The synthetic routes for this compound involve introducing the difluoroethoxy group onto a hexane scaffold. While specific methods may vary, one common approach is the reaction of hexane derivatives with difluoroethanol or difluoroethyl bromide. Industrial production methods typically optimize yield and scalability.
Chemical Reactions Analysis
Oxidation: Undergoes oxidation reactions, potentially leading to functionalization of the hexane backbone.
Reduction: Reduction of the difluoroethoxy group can yield different products.
Substitution: The compound can participate in substitution reactions, where the ethoxy group is replaced by other functional groups.
Common reagents include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., Grignard reagents).
Scientific Research Applications
Chemistry: Used as a building block in fluorinated organic synthesis.
Biology: Investigated for its potential as a bioactive compound.
Medicine: May have applications in drug design due to its unique fluorinated structure.
Industry: Used in the development of specialty materials and coatings.
Mechanism of Action
The exact mechanism of action remains an active area of research. its fluorinated nature suggests potential interactions with biological targets, such as enzymes or receptors. Further studies are needed to elucidate its precise effects.
Comparison with Similar Compounds
While there are other fluorinated compounds, the combination of a difluoroethoxy group with a hexane backbone makes this compound distinctive. Similar compounds include other fluorinated aliphatic ethers and aromatic derivatives.
Properties
CAS No. |
197963-86-3 |
|---|---|
Molecular Formula |
C8H5F13O |
Molecular Weight |
364.10 g/mol |
IUPAC Name |
6-(1,1-difluoroethoxy)-1,1,1,2,2,3,3,4,4,5,5-undecafluorohexane |
InChI |
InChI=1S/C8H5F13O/c1-3(9,10)22-2-4(11,12)5(13,14)6(15,16)7(17,18)8(19,20)21/h2H2,1H3 |
InChI Key |
TVUYDMUUUVSPGO-UHFFFAOYSA-N |
Canonical SMILES |
CC(OCC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F |
Origin of Product |
United States |
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